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Compound of Interest

Compound Name: 2-Chloroethyl heptanoate

Cat. No.: B15490176

Technical Guide: 2-Chloroethyl Heptanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloroethyl heptanoate,
including its chemical identification, safety information, and available data. The information is
intended for professionals in research and development who may be handling or evaluating
this compound.

Chemical Identification and Properties

2-Chloroethyl heptanoate is the ester of heptanoic acid and 2-chloroethanol.

Identifier Value Source
) Heptanoic acid, 2-chloroethyl
Chemical Name [1]
ester
CAS Number 5454-32-0 [1112]
Molecular Formula C9H17CIO2 [1]
Molar Mass 192.68 g/mol [1]

Safety and Hazard Information
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Due to the limited availability of a specific Safety Data Sheet (SDS) for 2-Chloroethyl
heptanoate, a definitive GHS classification is not readily available. However, based on the
known hazards of similar chemical structures, the following potential hazards should be
considered. It is imperative to handle this compound with caution in a well-ventilated laboratory
setting, using appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.

General safety precautions for similar esters and chlorinated compounds include:
» Skin and Eye Irritation: Many esters can cause irritation upon contact with the skin and eyes.
o Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

o Toxicity: While specific toxicity data for 2-Chloroethyl heptanoate is not available, related
compounds can be harmful if swallowed, inhaled, or absorbed through the skin.

Researchers should perform a thorough risk assessment before handling this compound and
consult general chemical safety resources.

Experimental Data

Currently, there is no publicly available, peer-reviewed experimental data, such as LD50 values
or detailed toxicological studies, specifically for 2-Chloroethyl heptanoate (CAS 5454-32-0).

Experimental Protocols

Detailed, validated experimental protocols for the synthesis or specific application of 2-
Chloroethyl heptanoate are not widely published in readily accessible scientific literature.
However, a general approach to its synthesis can be inferred from standard esterification
reactions.

General Synthesis Workflow

The synthesis of 2-Chloroethyl heptanoate would typically involve the esterification of
heptanoic acid with 2-chloroethanol. This process can be visualized in the following workflow
diagram.
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General Synthesis Workflow for 2-Chloroethyl Heptanoate
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Caption: General workflow for the synthesis of 2-Chloroethyl heptanoate.

This guide is intended to provide a summary of the currently available information on 2-
Chloroethyl heptanoate. Researchers and drug development professionals are strongly
encouraged to seek out more detailed safety and handling information from chemical suppliers
or specialized databases before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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